11-(3,4-Dimethylphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one

Specification

• CAS No.: 590355-82-1
• Molecular Formula: C17H16N2OS2
• Molecular Weight: 328.45
• IUPAC Name: 11-(3,4-dimethylphenyl)-10-sulfanylidene-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6)-dien-12-one
• Standard InChI: InChI=1S/C17H16N2OS2/c1-9-6-7-11(8-10(9)2)19-16(20)14-12-4-3-5-13(12)22-15(14)18-17(19)21/h6-8H,3-5H2,1-2H3,(H,18,21)
• Standard InChI Key: MXXWEBIAYCQBMH-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N2C(=O)C3=C(NC2=S)SC4=C3CCC4)C

Introduction

11-(3,4-Dimethylphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one is a complex organic compound featuring a unique tricyclic structure. It includes a thia-diazatricyclo core, a sulfanyl group, and a dimethylphenyl moiety attached to the 11th position of the tricyclic system. This compound is characterized by its molecular formula C17H16N2OS2 and a molecular weight of approximately 328.45 g/mol.

Synthesis and Preparation

The synthesis of this compound typically involves multi-step reactions that require careful optimization to achieve high yields and purity. While specific synthetic routes are not detailed in the available literature, compounds with similar structures often involve reactions such as cyclization, alkylation, and sulfanylation steps.

Comparison with Related Compounds

Several compounds share structural similarities with 11-(3,4-Dimethylphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one, such as other thia-diazatricyclo derivatives. These compounds often differ in the substituents attached to the tricyclic core or in the presence of additional functional groups.

Comparison Table:

Compound Name	Structural Features	Unique Attributes
11-(3,4-Dimethylphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one	Thia-diazatricyclo core, sulfanyl group, dimethylphenyl moiety	Complex tricyclic structure with potential biological activity
11-(2-Phenylethyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one	Similar tricyclic structure but with a phenylethyl group instead of dimethylphenyl	Different substituent on the tricyclic core
4-N,N-Dimethylthioaniline	Simple aromatic amine without a tricyclic structure	Lacks complex bicyclic structure